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Compound of Interest

(2-methylnaphthalen-1-yl)boronic
Acid

Cat. No.: B019974

Compound Name:

Essential Safety and Handling Guide for (2-
methylnaphthalen-1-yl)boronic Acid

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive
Overview of Safety Protocols, Operational Procedures, and Disposal Plans.

This guide provides critical safety and logistical information for the handling of (2-
methylnaphthalen-1-yl)boronic acid (CAS No. 103989-84-0). Adherence to these protocols is
essential for ensuring the safety of all laboratory personnel. The following procedures are
based on available safety data sheets and information on structurally related compounds.

Immediate Safety and Hazard Information

(2-methylnaphthalen-1-yl)boronic acid is a solid substance that should be handled with care.
While specific toxicity data for this compound is limited, information on the closely related
compound, 2-methylnaphthalene, indicates potential hazards. The GHS classification for 2-
methylnaphthalene suggests it is harmful if swallowed and can cause skin, eye, and respiratory
irritation[1]. Therefore, it is prudent to treat (2-methylnaphthalen-1-yl)boronic acid with a
similar level of caution.

Key Hazard Statements (based on 2-methylnaphthalene):
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H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Quantitative Data

Specific quantitative toxicological data, such as LD50 or LC50, for (2-methylnaphthalen-1-
yl)boronic acid are not readily available in the consulted resources. The following table
provides data for the related compound, 2-methylnaphthalene, for informational purposes.

Property Value Source
Physical State Solid

Melting Point 34-36°C [1]
Boiling Point 241 - 242 °C [1]
Density 1 g/mL (at 25 °C) [1]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with (2-methylnaphthalen-1-yl)boronic acid.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves
should be inspected before
use and changed immediately

if contaminated.

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of

dust particles.

Minimizes the risk of

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational protocol is crucial for the safe handling of this

compound.

» Preparation:

o Ensure that a safety shower and eyewash station are readily accessible before beginning

work.

o Conduct all work in a well-ventilated area, preferably within a certified chemical fume

hood.

o The work area should be clean and free of clutter.

e Donning PPE:
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o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

e Handling the Compound:

o Keep the container of (2-methylnaphthalen-1-yl)boronic acid tightly closed when not in
use.

o Avoid generating dust when transferring the solid. Use appropriate tools, such as a
spatula, for transfers.

o If weighing the compound, do so in a manner that minimizes dust generation, such as in a
fume hood or a balance enclosure.

e Post-Handling:
o Clean the work area to remove any residual chemical.
o Wash hands thoroughly with soap and water after handling, even if gloves were worn.
o Properly remove and dispose of contaminated PPE as hazardous waste.

Disposal Plan

All waste materials contaminated with (2-methylnaphthalen-1-yl)boronic acid must be
treated as hazardous waste.

o Solid Waste: Collect any solid waste, including contaminated absorbent materials, in a
designated, labeled, and sealed container for hazardous waste.

o Contaminated PPE: Dispose of all used personal protective equipment, such as gloves and
masks, as hazardous waste.

o Empty Containers: Handle uncleaned containers as you would the product itself.[1]

o Disposal Method: All waste must be disposed of through an approved waste disposal plant in
accordance with local, regional, and national regulations.[1][2] Do not dispose of down the
drain.
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Emergency Procedures

¢ In case of skin contact: Immediately wash with plenty of soap and water. If skin irritation
occurs, seek medical advice.[1][2]

¢ In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice.[1][2]

« If inhaled: Remove the person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[1][2]

« If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1][2]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of (2-
methylnaphthalen-1-yl)boronic acid.
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Caption: Workflow for safe handling of (2-methylnaphthalen-1-yl)boronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-methylnaphthalen-1-yl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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